3-Methoxy-2-methyl-6-nitro-benzoic acid methyl ester

• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: methyl 3-methoxy-2-methyl-6-nitrobenzoate
• InChI: InChI=1S/C10H11NO5/c1-6-8(15-2)5-4-7(11(13)14)9(6)10(12)16-3/h4-5H,1-3H3
• InChI Key: KVKUJHHLLURNKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C(=O)OC)[N+](=O)[O-])OC

Description

3-Methoxy-2-methyl-6-nitro-benzoic acid methyl ester is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-Methoxy-2-methyl-6-nitro-benzoic acid in 45 mL of methanol, Cs2CO3 (7.8 g, 24 mmol) is added and stirred at the room temperature for 1 hour. The solution is concentrated under reduced pressure then the resulting yellow solid is suspended in 45 ml of DMF. Iodomethane (1.5 ml 24 mol) is added at 0° C. and stirred at the room temperature for 21 hours. Water is added to the solution and the precipitates are collected and washed by water to give 3-Methoxy-2-methyl-6-nitro-benzoic acid methyl ester (4.0 g) as orange solid in 81% yields. 1H-NMR (400 MHz, δ, ppm) CDCl3: 2.2 (s, 3H), 3.93 (s, 3H), 3.98 (s, 3H), 6.91 (d, 1H), 8.11 (d, 1H).